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Compound of Interest

Compound Name:
4-Bromo-2-chloro-6-

methylpyridine

Cat. No.: B578623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

4-Bromo-2-chloro-6-methylpyridine (CAS No: 1206250-53-4). The information is intended to

equip researchers, scientists, and professionals in drug development with the necessary

knowledge for safe handling, storage, and use of this compound. This document summarizes

key physical and chemical properties, toxicological data, and established experimental safety

protocols.

Chemical and Physical Properties
The fundamental physical and chemical characteristics of 4-Bromo-2-chloro-6-
methylpyridine are summarized in the table below. This data is essential for understanding the

compound's behavior under various laboratory conditions.
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Property Value Source

CAS Number 1206250-53-4 [1]

Molecular Formula C₆H₅BrClN [1][2]

Molecular Weight 206.47 g/mol [1]

Physical Form
Solid, Semi-Solid, Liquid, or

Lump

Boiling Point 238℃ [3]

Density 1.624 g/cm³ [3]

Flash Point 98℃ [3]

pKa 1.21 ± 0.10 (Predicted) [3]

Storage Temperature

Inert atmosphere, store in

freezer, under -20°C or keep in

a dark place, inert atmosphere,

2-8°C

[3]

Toxicological and Hazard Information
4-Bromo-2-chloro-6-methylpyridine is classified as a hazardous substance. The GHS hazard

statements indicate that it is harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[1] The following table outlines the key toxicological and hazard

data.
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Hazard
Classification

GHS Hazard
Statement

Signal Word Pictogram

Acute toxicity, oral

(Category 4)

H302: Harmful if

swallowed
Warning GHS07

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation
Warning GHS07

Serious eye

damage/eye irritation

(Category 1)

H318: Causes serious

eye damage
Danger GHS07

Specific target organ

toxicity, single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation
Warning GHS07

Experimental Safety Protocols
The toxicological data for chemical compounds are determined through standardized

experimental protocols. The following are detailed methodologies for key experiments relevant

to the hazards of 4-Bromo-2-chloro-6-methylpyridine.

Acute Oral Toxicity (LD₅₀)
The acute oral toxicity is typically determined using methods outlined in OECD Guideline 425:

Acute Oral Toxicity: Up-and-Down Procedure (UDP). This method is a statistically efficient

approach that minimizes the number of animals required.

Methodology:

Animal Model: The test is typically conducted on adult female rats.

Dosage: A single animal is dosed with the substance at a starting dose level just below the

best preliminary estimate of the LD₅₀.
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Observation: The animal is observed for signs of toxicity and mortality over a 14-day period.

Sequential Dosing: If the animal survives, the next animal is dosed at a higher level. If it dies,

the next is dosed at a lower level. This sequential process continues until the stopping

criteria are met.

Data Analysis: The LD₅₀ is then calculated from the results using the Maximum Likelihood

Estimation (MLE) method.

Dermal Irritation
The potential for a substance to cause skin irritation is assessed using OECD Guideline 404:

Acute Dermal Irritation/Corrosion.

Methodology:

Animal Model: The albino rabbit is the preferred species for this test.

Application: A small area of the animal's skin is shaved, and a 0.5 mL (for liquids) or 0.5 g

(for solids and semi-solids) dose of the test substance is applied to the skin under a gauze

patch.

Exposure: The substance is left in contact with the skin for a period of 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for

erythema (redness) and edema (swelling) at specified intervals (1, 24, 48, and 72 hours) and

graded according to a scoring system.

Eye Irritation
The potential for a substance to cause eye irritation or damage is evaluated according to

OECD Guideline 405: Acute Eye Irritation/Corrosion.

Methodology:

Animal Model: The albino rabbit is the recommended test species.
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Application: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is

instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation: The eyes are examined and scored for corneal opacity, iritis, conjunctival

redness, and chemosis (swelling) at 1, 24, 48, and 72 hours after application.

Safety Procedures and Workflow
Effective management of the risks associated with 4-Bromo-2-chloro-6-methylpyridine
requires a structured approach to safety. The following diagram illustrates the logical workflow

from hazard identification to emergency response.

Hazard Assessment Control Measures Handling & Storage

Emergency Procedures

Hazard Identification
(H302, H315, H318, H335)

Exposure Assessment
(Routes: Ingestion, Skin/Eye Contact, Inhalation)

informs
Engineering Controls

(Fume Hood)
requires Administrative Controls

(SOPs, Training)
Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Safe Handling
(Avoid contact and inhalation)

Proper Storage
(Inert atmosphere, 2-8°C or -20°C,

 tightly sealed)

Spill Response
(Absorb, collect, dispose as hazardous waste)

in case of

First Aid
(Inhalation: Fresh air; Skin: Wash with water;

Eyes: Rinse with water; Ingestion: Seek medical attention)

if exposure occurs
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Safety workflow for 4-Bromo-2-chloro-6-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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